Cas no 349547-18-8 ((4S)-6-Methyl-4-phenylchroman-2-one)

• Product Name: (4S)-6-Methyl-4-phenylchroman-2-one
• CAS No: 349547-18-8
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 67779
• PubChem ID: 930769
• Update Time: 2025-09-22

(4S)-6-Methyl-4-phenylchroman-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-6-Methyl-4-phenylchroman-2-one
• (4S)-3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
• (4S)-6-Methyl-4-phen
• SARIDEGIB HYDROCHLORIDE
• (4S)-6-methyl-4-phenyl-3,4-dihydro-2H-chromen-2-one
• (4S)-6-methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
• J-019812
• 6-methyl-4-(s)-phenyl-dihydrocumarin
• (S)-6-Methyl-4-phenylchroman-2-one
• 3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
• SUHIZPDCJOQZLN-ZDUSSCGKSA-N
• 6-Methyl-4-(S)-phenyl-chroman-2-one
• (4S)-6-methyl-4-phenyl-3,4-dihydrochromen-2-one
• DTXSID40359004
• SCHEMBL5269218
• AMY13906
• 6-Methyl-4-phenyl-3,4-dihydrocoumarin
• AKOS027447808
• 349547-18-8

• Inchi： 1S/C16H14O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13H,10H2,1H3/t13-/m0/s1
• InChI Key： SUHIZPDCJOQZLN-ZDUSSCGKSA-N
• SMILES： O1C(C[C@@H](C2C=CC=CC=2)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 351.1°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.595
• PSA: 26.30000
• LogP: 3.43600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans